Cas no 133902-67-7 (Ethyl 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Ethyl 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 133902-67-7
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• CID: 2903758
• PubChem ID: 2748770
• Update Time: 2025-04-21

Ethyl 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 133902-67-7
• Ethyl 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate
• AKOS004904334
• DTXSID701207145

• Inchi： 1S/C11H10N4O4/c1-2-19-11(16)10-7-14(13-12-10)8-3-5-9(6-4-8)15(17)18/h3-7H,2H2,1H3
• InChI Key： RFBGFZQWTGSBQS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=N1)=O

Computed Properties

• Exact Mass: 262.07020481Da
• Monoisotopic Mass: 262.07020481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų